Cas no 4299-06-3 (1,2-Benzisothiazol-3(2H)-one,2-ethyl-)
4299-06-3 structure
Product name:1,2-Benzisothiazol-3(2H)-one,2-ethyl-
1,2-Benzisothiazol-3(2H)-one,2-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisothiazol-3(2H)-one,2-ethyl-
- BDBM50435393
- NCI60_003247
- 4299-06-3
- CHEMBL1996492
- NSC-357895
- SCHEMBL3143600
- NSC357895
- 2-ethyl-1,2-benzothiazol-3-one
- DTXSID90320320
-
- Inchi： InChI=1S/C9H9NOS/c1-2-10-9(11)7-5-3-4-6-8(7)12-10/h3-6H,2H2,1H3
- InChI Key： RTMDCQYUXWCPQG-UHFFFAOYSA-N
- SMILES： CCN1SC2=CC=CC=C2C1=O
Computed Properties
- Exact Mass: 179.04057
- Monoisotopic Mass: 179.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.6Ų
- XLogP3: 1.8
Experimental Properties
- Density: 1.252
- Boiling Point: 306.6°Cat760mmHg
- Flash Point: 139.3°C
- Refractive Index: 1.621
- PSA: 20.31
- LogP: 2.08290
1,2-Benzisothiazol-3(2H)-one,2-ethyl- Related Literature
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Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
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George K. Larsen,Yiping Zhao Nanoscale, 2013,5, 10853-10857
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Mayuree Chanasakulniyom,Andrew Glidle,Jonathan M. Cooper Lab Chip, 2015,15, 208-215
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5. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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